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Compound of Interest

Compound Name: Morpholine oleate

Cat. No.: B093700 Get Quote

Application Notes and Protocols: Morpholine
Oleate as a Surface-Active Agent
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial applications of

morpholine oleate, a versatile surface-active agent. This document details its primary

functions as a corrosion inhibitor and an emulsifying agent, presenting quantitative

performance data, experimental protocols, and visual representations of its chemical

mechanisms.

Overview of Morpholine Oleate
Morpholine oleate is an amine salt formed from the reaction of morpholine, a heterocyclic

amine, and oleic acid, a monounsaturated fatty acid.[1] This compound effectively combines

the properties of both molecules, resulting in a surfactant with a hydrophilic morpholine head

and a lipophilic oleic acid tail. This amphiphilic nature allows it to function at the interface

between oil and water or metal and an aqueous environment, making it a valuable component

in various industrial formulations. Its primary applications include corrosion inhibition,

emulsification in waxes and polishes, and as a cleansing agent in cosmetic and household

products.[1][2][3]
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Property Value Reference

Molecular Formula C22H43NO3 [3]

Molecular Weight 369.58 g/mol [4]

Appearance Liquid [3]

CAS Number 1095-66-5 [4][5]

Industrial Application: Corrosion Inhibition
Morpholine oleate and its derivatives are effective corrosion inhibitors, particularly for mild

steel in acidic environments.[6][7] They function by adsorbing onto the metal surface, forming a

protective film that isolates the metal from the corrosive medium.

Performance Data
The following tables summarize the performance of a related compound, ethanolamine

morpholine oleate, as a corrosion inhibitor for mild steel in hydrochloric acid (HCl) and sulfuric

acid (H2SO4) solutions.[6][8]

Table 1: Inhibition Efficiency of Ethanolamine Morpholine Oleate in 10 vol.-% HCl[6][8]

Concentration (ppm) Temperature (°C) Inhibition Efficiency (%)

50 25 85

100 25 90

150 25 92

250 25 95

250 45 -

250 60 -

Table 2: Effect of Temperature on Inhibition Efficiency in 10 vol.-% HCl with 250 ppm Inhibitor[6]

[8]
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Temperature (°C) Inhibition Efficiency (%)

25 95

45 -

60 -

Note: Specific efficiency values at 45°C and 60°C were not provided in the source material, but

it was noted that efficiency decreases with increasing temperature.[6]

Mechanism of Corrosion Inhibition
The corrosion inhibition mechanism of morpholine oleate involves the adsorption of the

molecule onto the metal surface. The polar morpholine group interacts with the metal, while the

long, hydrophobic oleic acid chain forms a barrier against corrosive species.
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Mechanism of Corrosion Inhibition by Morpholine Oleate.

Experimental Protocol: Evaluation of Corrosion
Inhibition
This protocol describes a potentiodynamic polarization method to evaluate the inhibition

efficiency of morpholine oleate.
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Preparation of Test Specimens:

Cut mild steel specimens into 1x1 cm coupons.

Polish the specimens with a series of emery papers (e.g., 200, 400, 600, 800, 1000 grit).

Degrease the specimens with acetone, rinse with deionized water, and dry.

Preparation of Test Solutions:

Prepare a 10 vol.-% HCl or H2SO4 solution.

Prepare a stock solution of morpholine oleate in the acid solution.

Prepare a series of test solutions with varying concentrations of morpholine oleate (e.g.,

50, 100, 150, 250 ppm) by diluting the stock solution.

Electrochemical Measurements:

Use a three-electrode cell with the mild steel specimen as the working electrode, a

platinum sheet as the counter electrode, and a saturated calomel electrode (SCE) as the

reference electrode.

Immerse the electrodes in the test solution and allow the open-circuit potential to stabilize

(typically 30-60 minutes).

Perform potentiodynamic polarization scans by sweeping the potential from -250 mV to

+250 mV versus the open-circuit potential at a scan rate of 1 mV/s.

Data Analysis:

Determine the corrosion current density (Icorr) by extrapolating the Tafel plots.

Calculate the inhibition efficiency (IE%) using the following formula: IE% =

[(Icorr(uninhibited) - Icorr(inhibited)) / Icorr(uninhibited)] * 100

Industrial Application: Emulsification
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Morpholine oleate is an effective emulsifier for creating stable oil-in-water emulsions. It is

widely used in the formulation of waxes, polishes, and cutting fluids.[2][9] The morpholine

evaporates as the emulsion dries, leaving behind a water-resistant film.[2]

Mechanism of Emulsification
Morpholine oleate reduces the interfacial tension between oil and water, allowing for the

formation of a stable dispersion of oil droplets in water.
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Emulsifying Action of Morpholine Oleate.

Experimental Protocol: Preparation of a Simple Wax
Emulsion
This protocol provides a basic method for preparing a carnauba wax emulsion using

morpholine oleate.

Melt the Wax Phase:
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In a beaker, combine 10 parts carnauba wax and 2 parts oleic acid.

Heat the mixture to 90-95°C with gentle stirring until the wax is completely melted and the

mixture is uniform.

Prepare the Aqueous Phase:

In a separate beaker, combine 85 parts water and 3 parts morpholine.

Heat the aqueous phase to 90-95°C.

Form the Emulsion:

Slowly add the hot aqueous phase to the molten wax phase with vigorous stirring.

Continue stirring until the emulsion cools to room temperature. A high-shear mixer can be

used to achieve a finer emulsion.

Evaluation:

Assess the stability of the emulsion by observing for any phase separation over time.

The particle size of the dispersed wax can be measured using dynamic light scattering.

Synthesis of Morpholine Oleate
Morpholine oleate is synthesized through a simple acid-base neutralization reaction between

morpholine and oleic acid.
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Synthesis of Morpholine Oleate.

Experimental Protocol: Synthesis of Morpholine Oleate
Reactants:

1 mole of oleic acid

1 mole of morpholine

Procedure:

In a reaction vessel equipped with a stirrer and a thermometer, add the oleic acid.

Slowly add the morpholine to the oleic acid with continuous stirring. The reaction is

exothermic, and the temperature should be controlled.

Continue stirring for 1-2 hours at room temperature to ensure the reaction goes to

completion.

The resulting product is morpholine oleate. No purification is typically necessary for most

industrial applications.

Safety and Handling
Morpholine can be an irritant to the skin, eyes, and respiratory tract.[10] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling morpholine and morpholine oleate. The synthesis should be carried out in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheets

(SDS) for morpholine and oleic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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